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Compound of Interest

Compound Name: Barium zirconate

Cat. No.: B7800511 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds. This document provides

essential, immediate safety and logistical information for the handling of Barium Zirconate
(BaZrO₃), including personal protective equipment (PPE), operational plans, and disposal

procedures.

Hazard Identification and Exposure Limits
Barium Zirconate is harmful if swallowed or inhaled.[1][2][3] It can cause skin and serious eye

irritation.[1] The occupational exposure limits for the components of Barium Zirconate are

detailed below.
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Parameter Value Basis

Zirconium

TWA 5 mg/m³ OSHA Z-1

TWA 5 mg/m³ ACGIH

STEL 10 mg/m³ ACGIH

TWA 5 mg/m³ NIOSH REL

ST 10 mg/m³ NIOSH REL

Barium

TWA 0.5 mg/m³ OSHA

Table 1: Occupational Exposure Limits for Barium Zirconate Components.[2]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Barium Zirconate to

minimize exposure and ensure personal safety.

1. Eye and Face Protection:

Wear appropriate protective eyeglasses or chemical safety goggles.[4]

A face shield may be required for operations with a significant splash hazard.

2. Skin Protection:

Wear impervious protective clothing, including a lab coat, apron, or coveralls, to prevent skin

contact.[1]

Rubber gloves are recommended.[5]

Always wear close-toed shoes and long sleeves/pants.[5]

3. Respiratory Protection:
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A NIOSH-approved respirator is required when dusts are generated.[2][6][7]

Use a respirator with a particulate filter conforming to EN 143 is recommended.[4]

Ensure the respirator is properly fitted and used in accordance with the manufacturer's

instructions.

Operational Procedures
Adherence to proper operational procedures is critical for the safe handling of Barium
Zirconate.

Engineering Controls
Ventilation: Use only in a well-ventilated area or under a chemical fume hood.[1][2] Local

exhaust ventilation is recommended to maintain exposure below permissible limits.[6][7]

Eyewash Stations: Ensure eyewash stations are readily accessible.[1]

Safe Handling Practices
Avoid breathing dust, fume, gas, mist, vapors, or spray.

Wash hands and any exposed skin thoroughly after handling.[6]

Do not eat, drink, or smoke in the work area.[1][6][7]

Avoid contact with skin and eyes.[8]

Contaminated work clothing should not be allowed out of the workplace.[1]

Store Barium Zirconate in a cool, dry, well-ventilated area in a tightly sealed container.[5][6]

Accidental Release Measures
In the event of a spill:

Evacuate: Evacuate personnel from the immediate area.
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Ventilate: Ensure the area is well-ventilated.

Protect: Wear appropriate personal protective equipment, including respiratory protection.[6]

[7]

Contain: Prevent further leakage or spillage if it is safe to do so.

Clean-up:

Avoid raising dust.[5][6][7]

Use a HEPA-filtered vacuum for cleaning up the spill.[6][7]

Place the spilled material into a suitable, closed container for disposal.[5][6][7]

Disposal Plan
Dispose of Barium Zirconate waste in accordance with all applicable regional, national, and

local laws and regulations.[6] Do not dispose of it in the regular trash or pour it down the drain.

[2] Contaminated packaging should be disposed of in the same manner as the product itself.

Visual Guides
The following diagrams illustrate the key workflows for handling Barium Zirconate safely.
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Hierarchy of Hazard Controls

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-barium-zirconate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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